Cas no 98789-95-8 (Cyclohexanone, 4-decyl-)

• Product Name: Cyclohexanone, 4-decyl-
• CAS No: 98789-95-8
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• MDL: MFCD25323924
• CID: 4377462
• PubChem ID: 13479948
• Update Time: 2025-10-12

Cyclohexanone, 4-decyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-decyl-
• 4-Decylcyclohexanone
• AS-57385
• 98789-95-8
• SCHEMBL9356259
• W17272
• AKOS021583543
• QJIQWIMFIXEXSZ-UHFFFAOYSA-N
• CS-0061496
• YDA78995
• 4-Decylcyclohexan-1-one
• MFCD25323924

• MDL： MFCD25323924
• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(17)14-12-15/h15H,2-14H2,1H3
• InChI Key： QJIQWIMFIXEXSZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)CCCCCCCCCC

Computed Properties

• Exact Mass: 238.229665576g/mol
• Monoisotopic Mass: 238.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 4-decyl-

Cyclohexanone, 4-Decyl- (CAS No. 98789-95-8): A Comprehensive Overview

Cyclohexanone, 4-Decyl-, also known as 4-Decylcyclohexanone, is a versatile organic compound with the CAS registry number 98789-95-8. This compound belongs to the family of cyclohexanones, which are cyclic ketones with a six-membered ring structure. The presence of a decyl group at the 4-position of the cyclohexane ring imparts unique chemical and physical properties to this molecule, making it a valuable component in various industrial and research applications.

The molecular formula of 4-Decylcyclohexanone is C16H26O, and its molecular weight is approximately 234.36 g/mol. The compound exists as a pale yellow liquid at room temperature and has a characteristic odor. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for use in organic synthesis reactions. The compound's boiling point is around 160°C, and its density is approximately 0.85 g/cm³, which further highlights its suitability for various chemical processes.

One of the key areas where 4-Decylcyclohexanone has found significant application is in the field of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymers with tailored properties. For instance, recent studies have demonstrated that incorporating 4-Decylcyclohexanone into polymer networks can enhance their thermal stability and mechanical strength. These findings have opened new avenues for its use in high-performance materials for aerospace and automotive industries.

In addition to polymer chemistry, 4-Decylcyclohexanone has also been utilized in the synthesis of bioactive compounds. Its ketone group serves as an excellent site for nucleophilic additions, making it a valuable intermediate in organic synthesis. For example, recent research has focused on using 4-Decylcyclohexanone as a precursor for the synthesis of anti-inflammatory agents and antioxidants. These studies highlight its potential in drug discovery and development.

The compound's role in green chemistry is another area of growing interest. Scientists have explored its use as a sustainable alternative to traditional solvents in various chemical reactions. By leveraging its ability to dissolve a wide range of organic compounds, researchers have developed more environmentally friendly reaction conditions that reduce waste and energy consumption.

From an analytical standpoint, the characterization of 4-Decylcyclohexanone has been enhanced by advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and functional groups, aiding in its identification and quality control.

In conclusion, Cyclohexanone, 4-Decyl- (CAS No. 98789-95-8) is a multifaceted compound with applications spanning polymer chemistry, drug discovery, and green chemistry. Its unique properties and versatility make it an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical landscape is set to grow further.